N-(2,5-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O2S/c1-13-5-8-16(9-6-13)22-20(27)25-21-23-17(12-28-21)11-19(26)24-18-10-14(2)4-7-15(18)3/h4-10,12H,11H2,1-3H3,(H,24,26)(H2,22,23,25,27)
• InChI Key: SDNBICDWUODTMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, also known as DMTA, is a chemical compound that has been widely used in scientific research. It is a thiazole-based compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications.

Scientific Research Applications

• Urease Inhibition and Molecular Docking Studies

  • Compounds similar to N-(2,5-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide have been studied for their urease inhibition properties. One study found that N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide showed significant activity in urease inhibition, surpassing even the standard used in the study. Molecular docking studies revealed that these acetamide derivatives bind to the non-metallic active site of the urease enzyme, highlighting the importance of H-bonding with the enzyme for inhibition (Gull et al., 2016).

• Synthesis and Characterization for Biomedical Applications

  • The synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives has been explored for potential biomedical applications. These compounds, characterized by IR, 1H NMR, and elemental analyses, demonstrate the interest in developing structurally related compounds for various biological and medicinal purposes (Yu et al., 2014).

• Anticancer Activities

  • Research on 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl)acetamide derivatives indicates their potential in anticancer activities. These compounds were evaluated against a panel of 60 different human tumor cell lines, showing high activity against melanoma-type cell lines (Duran & Demirayak, 2012).

• Enzyme Inhibition for Antiproliferative Effects

  • Novel 2‐acetamide‐5‐phenylthio‐1,3,4‐thiadiazol derivatives containing phenyl urea were synthesized and evaluated as antiproliferative agents. The cytotoxic activities of these compounds were assessed against several human cancer cell lines, showing significant effects in inhibiting the phosphorylation of vascular endothelial growth factor and its receptor, VEGFR‐2 (Toolabi et al., 2022).

• Antimicrobial Activities

  • The synthesis and evaluation of antimicrobial activity of various 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives indicate their potential as antimicrobial agents. Most of these compounds were found to be active against selected microbial species (Gul et al., 2017).

• Corrosion Inhibition

  • Research on similar compounds, such as 2-(Alkylsulfanyl)-N-(pyridin-2-yl)acetamide derivatives, has explored their use as corrosion inhibitors. These compounds were tested in acidic and mineral oil mediums, showing promising inhibition efficiencies (Yıldırım & Cetin, 2008).